N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide

• IUPAC Name: N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide
• InChI: InChI=1S/C13H15Cl2NO3/c1-18-7-11(17)16-10-3-2-6-19-13-8(10)4-5-9(14)12(13)15/h4-5,10H,2-3,6-7H2,1H3,(H,16,17)
• InChI Key: LWMCGWUMBURKSN-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1CCCOC2=C1C=CC(=C2Cl)Cl
• Molecular Formula: C13H15Cl2NO3
• Molecular Weight: 304.17 g/mol

Description

N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide, also known as DBO-83, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic benefits.

Scientific Research Applications

N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide has been studied for its potential therapeutic benefits in a variety of areas, including anxiety, depression, and addiction. In animal studies, N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide has been shown to exhibit anxiolytic and antidepressant effects, as well as reduce drug-seeking behavior in models of addiction.

Mechanism of Action

The exact mechanism of action of N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide is not fully understood, but it is believed to act on the GABAergic system in the brain. Specifically, N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide appears to enhance the activity of GABA-A receptors, which are responsible for inhibitory neurotransmission.
Biochemical and Physiological Effects:
In addition to its effects on the GABAergic system, N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide has been shown to modulate other neurotransmitter systems, including dopamine and serotonin. It has also been shown to have anti-inflammatory effects and may have potential as a treatment for neuroinflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide in lab experiments is its high potency and specificity for GABA-A receptors. However, its limited solubility in water can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide. One area of interest is its potential as a treatment for neuroinflammatory conditions, such as multiple sclerosis. Additionally, further studies could explore its effects on other neurotransmitter systems and its potential for use in combination therapies for anxiety, depression, and addiction. Finally, studies could investigate the development of more soluble analogs of N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide for use in experimental settings.

Synthesis Methods

The synthesis of N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide involves a multi-step process that begins with the reaction of 2-methoxyacetyl chloride with 8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-ol. This intermediate product is then treated with ammonia to form the final product, N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide.